Cas no 68083-57-8 (3-Dodecenal)

3-Dodecenal (CAS 4826-62-4) is an unsaturated aldehyde with a 12-carbon chain and a double bond at the third position. It is commonly used as a flavor and fragrance intermediate due to its citrus-like, slightly fatty odor profile. The compound’s reactivity, particularly at the aldehyde and alkene functional groups, makes it valuable in organic synthesis for producing derivatives such as alcohols, acids, or esters. Its well-defined structure ensures consistency in applications requiring specific olfactory or chemical properties. 3-Dodecenal is typically synthesized via controlled oxidation or hydroformylation processes, yielding high purity suitable for industrial and research use. Proper handling is advised due to its potential sensitivity to air and light.

3-Dodecenal structure

Product Name:3-Dodecenal

CAS No:68083-57-8

MF:C₁₂H₂₂O

MW:182.302484035492

CID:968707

Update Time:2026-04-29

3-Dodecenal Chemical and Physical Properties

Names and Identifiers

- dodec-3-en-1-al
- 3-dodecenal
- (3E)-dodec-3-enal
- 3-Dodecenal

Computed Properties

Exact Mass: 182.16716
Monoisotopic Mass: 182.167065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 9
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1

Experimental Properties

Density: 0.8611 (estimate)
Melting Point: 2°C (estimate)
Boiling Point: 265.73°C (estimate)
Flash Point: 109°C
Refractive Index: 1.4509 (estimate)
PSA: 17.07

3-Dodecenal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D680830-100mg	3-Dodecenal	68083-57-8	100mg	$167.00	2023-05-18
TRC	D680830-500mg	3-Dodecenal	68083-57-8	500mg	$684.00	2023-05-18
TRC	D680830-1g	3-Dodecenal	68083-57-8	1g	$ 1200.00	2023-09-07
TRC	D680830-1000mg	3-Dodecenal	68083-57-8	1g	$1315.00	2023-05-18

3-Dodecenal Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
4. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

Additional information on 3-Dodecenal

3-Dodecenal: A Comprehensive Overview

The compound with CAS No. 68083-57-8, commonly known as 3-Dodecenal, is a straight-chain aldehyde with significant applications in various industries. This article provides an in-depth analysis of its properties, synthesis, applications, and recent research findings.

3-Dodecenal is an unsaturated aldehyde with the molecular formula C₁₂H₂₂O. It is characterized by a double bond between carbons 3 and 4, giving it the IUPAC name 3-dodecenal. The compound is widely recognized for its pleasant odor and versatile chemical properties. Recent studies have highlighted its potential in the food, fragrance, and pharmaceutical industries.

The synthesis of 3-Dodecenal involves several methods, including oxidation of alcohols and catalytic hydrogenation. One of the most efficient methods is the oxidation of dodecanol using a palladium catalyst. This process ensures high yield and purity, making it suitable for large-scale production. Researchers have also explored green chemistry approaches, such as enzymatic synthesis, to reduce environmental impact.

3-Dodecenal exhibits unique physical and chemical properties that make it valuable in various applications. It has a boiling point of approximately 215°C and a melting point of -15°C, making it stable under standard conditions. The compound is also highly soluble in organic solvents, facilitating its use in formulation processes.

In the food industry, 3-Dodecenal is used as a natural flavor enhancer due to its pleasant aroma. Recent studies have shown that it can improve the shelf life of perishable foods by inhibiting microbial growth. This property has led to its increasing demand in the food preservation sector.

The fragrance industry has also benefited from 3-Dodecenal's aromatic properties. It is commonly used in perfumes, cosmetics, and personal care products to create appealing scents. Researchers have explored its compatibility with other fragrance components to develop synergistic blends that enhance sensory appeal.

Recent advancements in nanotechnology have opened new avenues for 3-Dodecenal's application in drug delivery systems. Its ability to form self-assembled monolayers on nanoparticles makes it a promising candidate for targeted drug delivery. Studies have demonstrated its potential in improving drug bioavailability and reducing side effects.

In conclusion, 3-Dodecenal (CAS No. 68083-57-8) is a versatile compound with diverse applications across multiple industries. Its unique properties and recent research findings underscore its importance as a valuable chemical entity.